Cas no 88956-80-3 (Butanoic acid, 3-oxo-, 6-chlorohexyl ester)

• Product Name: Butanoic acid, 3-oxo-, 6-chlorohexyl ester
• CAS No: 88956-80-3
• MF: C₁₀H₁₇ClO₃
• MW: 220.693182706833
• CID: 618341
• PubChem ID: 14278324
• Update Time: 2025-04-19

Butanoic acid, 3-oxo-, 6-chlorohexyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, 6-chlorohexyl ester
• 6-chlorohexyl 3-oxobutanoate
• 88956-80-3
• SCHEMBL10574141
• DTXSID40558398

• Inchi： 1S/C10H17ClO3/c1-9(12)8-10(13)14-7-5-3-2-4-6-11/h2-8H2,1H3
• InChI Key： RFILHRYXPROLBO-UHFFFAOYSA-N
• SMILES： ClCCCCCCOC(CC(C)=O)=O

Computed Properties

• Exact Mass: 220.0866221g/mol
• Monoisotopic Mass: 220.0866221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų